Cas no 1783525-12-1 (3-Chloro-2-fluoro-5-methylphenylacetic acid)

3-Chloro-2-fluoro-5-methylphenylacetic acid structure
1783525-12-1 structure
Product Name:3-Chloro-2-fluoro-5-methylphenylacetic acid
CAS No:1783525-12-1
MF:C9H8ClFO2
MW:202.610025405884
CID:5000603
Update Time:2023-08-24

3-Chloro-2-fluoro-5-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-2-fluoro-5-methylphenylacetic acid
    • Inchi: 1S/C9H8ClFO2/c1-5-2-6(4-8(12)13)9(11)7(10)3-5/h2-3H,4H2,1H3,(H,12,13)
    • InChI Key: HKHAFEVBZNKSAG-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C)C=C(C=1F)CC(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 198
  • XLogP3: 2.5
  • Topological Polar Surface Area: 37.3

3-Chloro-2-fluoro-5-methylphenylacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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